Cas no 878073-55-3 ([(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: [(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 878073-55-3
• MF: C₁₇H₁₂Cl₂FN₃O₃
• MW: 396.199885368347
• CID: 6447679
• PubChem ID: 9110406
• Update Time: 2025-11-05

[(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26605845
• AKOS001213850
• Z16551296
• 878073-55-3
• [(2-cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
• [(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C17H12Cl2FN3O3/c18-13-6-7-14(19)22-16(13)17(25)26-10-15(24)23(9-1-8-21)12-4-2-11(20)3-5-12/h2-7H,1,9-10H2
• InChI Key： VFGVYWJHDNOKNN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(N(C1C=CC(=CC=1)F)CCC#N)=O)Cl

Computed Properties

• Exact Mass: 395.0239748g/mol
• Monoisotopic Mass: 395.0239748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.3Ų

Additional information on [(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

Introduction to [(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 878073-55-3)

[(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 878073-55-3) is a complex organic compound with significant potential in various applications, particularly in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structural features, including a cyanoethyl group, a fluorophenyl carbamoyl moiety, and a dichloropyridine carboxylate ester. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular structure of [(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate is of particular interest due to its potential for modulating biological processes. The cyanoethyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. The fluorophenyl carbamoyl moiety introduces additional complexity and can enhance the compound's lipophilicity and metabolic stability. The dichloropyridine carboxylate ester further contributes to the compound's overall chemical behavior, making it a valuable candidate for various research and development activities.

In recent years, significant advancements have been made in understanding the biological activities of compounds with similar structural features. For instance, studies have shown that compounds containing cyanoethyl groups can exhibit potent anti-inflammatory and anti-cancer properties. Similarly, fluorinated aromatic compounds have been found to possess enhanced bioavailability and reduced toxicity, making them attractive for drug development. The dichloropyridine scaffold has also been extensively studied for its herbicidal and fungicidal activities, highlighting its potential in agricultural applications.

The synthesis of [(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate typically involves multi-step reactions, including the formation of the cyanoethyl group, the introduction of the fluorophenyl carbamoyl moiety, and the final esterification step to form the dichloropyridine carboxylate ester. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if required.

One of the key areas of research involving this compound is its potential as a therapeutic agent. Preliminary studies have indicated that [(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Additionally, its ability to modulate specific cellular pathways makes it a promising candidate for further investigation in cancer research.

In the context of agrochemicals, [(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has shown promise as a herbicide and fungicide. Its unique combination of functional groups allows it to target specific enzymes involved in plant growth and pathogen development, potentially offering improved efficacy compared to existing products. This makes it an attractive option for developing new formulations that can address emerging challenges in crop protection.

To further explore the potential applications of this compound, ongoing research is focusing on optimizing its pharmacokinetic properties and evaluating its safety profile. Preclinical studies are being conducted to assess its toxicity, metabolism, and distribution in various biological systems. These studies are crucial for determining the feasibility of advancing this compound into clinical trials or commercialization as an agrochemical product.

In conclusion, [(2-Cyanoethyl)(4-fluorophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 878073-55-3) represents a promising compound with diverse applications in medicinal chemistry and agrochemicals. Its unique structural features and potential biological activities make it an exciting area of research for scientists and industry professionals alike. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in addressing unmet needs in both healthcare and agriculture.